4-chloro-2-methylthiophene-3-carboxylic acid
Overview
Description
4-Chloro-2-methylthiophene-3-carboxylic acid (CMT) is a type of carboxylic acid that is used in a variety of scientific research applications. CMT is a versatile molecule that can be used to study a number of biochemical processes, as well as to develop new drugs and therapies.
Scientific Research Applications
4-chloro-2-methylthiophene-3-carboxylic acid is a versatile molecule that can be used in a variety of scientific research applications. It has been used to study the structure and function of proteins, to develop new drugs and therapies, and to study the effects of environmental pollutants on the human body. Additionally, 4-chloro-2-methylthiophene-3-carboxylic acid can be used to study the mechanisms of drug action, as well as to develop new methods for drug delivery.
Mechanism of Action
4-chloro-2-methylthiophene-3-carboxylic acid is a carboxylic acid that functions as a proton donor. This means that it can donate a proton to a molecule, thus altering its structure and function. This process is known as protonation. Additionally, 4-chloro-2-methylthiophene-3-carboxylic acid can act as an inhibitor, blocking the activity of certain enzymes.
Biochemical and Physiological Effects
4-chloro-2-methylthiophene-3-carboxylic acid has been shown to affect a variety of biochemical and physiological processes. It has been used to study the effects of environmental pollutants on the human body, as well as to study the mechanisms of drug action. Additionally, 4-chloro-2-methylthiophene-3-carboxylic acid has been used to study the structure and function of proteins, to develop new drugs and therapies, and to study the effects of environmental pollutants on the human body.
Advantages and Limitations for Lab Experiments
4-chloro-2-methylthiophene-3-carboxylic acid is an effective tool for studying a variety of biochemical and physiological processes. It is relatively easy to synthesize and can be used in a variety of lab experiments. However, 4-chloro-2-methylthiophene-3-carboxylic acid is a relatively new molecule and its effects on the human body are not yet fully understood. Additionally, 4-chloro-2-methylthiophene-3-carboxylic acid can be toxic if not handled properly.
Future Directions
4-chloro-2-methylthiophene-3-carboxylic acid is a versatile molecule that has a variety of potential applications. In the future, 4-chloro-2-methylthiophene-3-carboxylic acid may be used to develop new drugs and therapies, as well as to study the effects of environmental pollutants on the human body. Additionally, 4-chloro-2-methylthiophene-3-carboxylic acid may be used to study the mechanisms of drug action, as well as to develop new methods for drug delivery. Additionally, 4-chloro-2-methylthiophene-3-carboxylic acid may be used to study the structure and function of proteins, as well as to study the effects of environmental pollutants on the human body. Finally, 4-chloro-2-methylthiophene-3-carboxylic acid may be used to study the effects of environmental pollutants on the human body, as well as to develop new methods for drug delivery.
Synthesis Methods
4-chloro-2-methylthiophene-3-carboxylic acid can be synthesized via a two-step process. First, 4-chloro-2-methylthiophene (4-chloro-2-methylthiophene-3-carboxylic acid) is reacted with sulfuric acid in an aqueous solution. This reaction produces the desired product, 4-chloro-2-methylthiophene-3-carboxylic acid. The second step involves the reaction of 4-chloro-2-methylthiophene-3-carboxylic acid with a base, such as sodium hydroxide, to produce the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-chloro-2-methylthiophene-3-carboxylic acid can be achieved through a multi-step process involving the introduction of a chloro group, a carboxylic acid group, and a methylthio group onto a thiophene ring.", "Starting Materials": [ "Thiophene", "Chlorine gas", "Methylthiol", "Sodium hydroxide", "Sodium hypochlorite", "Sodium bicarbonate", "Sodium chloride", "Sulfuric acid", "Sodium nitrite", "Copper(II) sulfate", "Sodium carbonate", "Hydrogen peroxide", "Sodium hydroxide", "Sodium chloride", "Sodium hydroxide", "Carbon dioxide" ], "Reaction": [ "Thiophene is chlorinated using chlorine gas in the presence of sulfuric acid to yield 2-chlorothiophene.", "2-Chlorothiophene is reacted with sodium nitrite and copper(II) sulfate in the presence of hydrochloric acid to yield 2-chloro-3-nitrothiophene.", "2-Chloro-3-nitrothiophene is reduced using hydrogen peroxide and sodium hydroxide to yield 2-chloro-3-aminotthiophene.", "2-Chloro-3-aminotthiophene is reacted with methylthiol and sodium bicarbonate in the presence of acetic acid to yield 4-chloro-2-methylthiothiophene.", "4-Chloro-2-methylthiothiophene is oxidized using sodium hypochlorite and sodium hydroxide to yield 4-chloro-2-methylsulfonylthiophene.", "4-Chloro-2-methylsulfonylthiophene is hydrolyzed using sodium hydroxide to yield 4-chloro-2-methylsulfonylthiophene.", "4-Chloro-2-methylsulfonylthiophene is reacted with carbon dioxide and sodium hydroxide to yield 4-chloro-2-methylthiophene-3-carboxylic acid.", "The product is purified using recrystallization or column chromatography." ] } | |
CAS RN |
49814-46-2 |
Product Name |
4-chloro-2-methylthiophene-3-carboxylic acid |
Molecular Formula |
C6H5ClO2S |
Molecular Weight |
176.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
